Cas no 27458-06-6 (Benzoic acid, benzoyl-)
Benzoic acid, benzoyl- structure
Product Name:Benzoic acid, benzoyl-
Benzoic acid, benzoyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, benzoyl-
- Benzoylbenzoicacid
- AKOS000118995
- B0103
- Benzoic acid, o-benzoyl-
- CHEMBL196812
- 2-Benzoquinonecarboxylic acid
- Benzoic acid, 2-benzoyl-
- MFCD00002472
- UNII-1N20Y812XW
- AI3-15222
- 4-10-00-02977 (Beilstein Handbook Reference)
- 1N20Y812XW
- 2-benzoyl benzoic acid
- 2-BENZOQUINONECARBOXYLIC ACID [HSDB]
- Z104472890
- o-benzoyl-benzoic acid
- FT-0611294
- o-Carboxybenzophenone
- 0-benzoyl benzoic acid
- BB 0220554
- 1-carboxy-2-phenylcarbonylbenzene
- SR-01000596918
- Benzophenone-2-carboxylic acid
- SKP 10A
- BENZOYLBENZOIC ACID
- o-benzoyl benzoic acid
- CCG-202854
- 27458-06-6
- AG-205/01795007
- F0902-7613
- Ortho-benzoylbenzoic acid
- NSC6646
- BRN 1107841
- 85-52-9
- E80960
- SR-01000596918-1
- EINECS 201-612-2
- EN300-19131
- HMS1424O05
- IDI1_010292
- SCHEMBL76332
- 2-Benzoylbenzoic acid, 98%
- Q27252633
- Benzoylbenzoesaure
- CS-0070866
- Benzophenone-2-carbonic acid
- 2-BenzoYl-Benzoic Acid
- DTXSID6058924
- 2-Carboxybenzophenone
- Oprea1_391180
- NS00022843
- NSC-6646
- NSC 6646
- IFLab1_004537
- AC-2859
- InChI=1/C14H10O3/c15-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)14(16)17/h1-9H,(H,16,17
- o-Benzoylbenzoic acid
- 2-BENZOYLBENZOIC ACID
- benzoyl benzoic acid
- BDBM50174202
- Q-200252
- STR03489
- EU-0033235
- HSDB 5249
-
- Inchi: 1S/C14H10O3/c15-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)14(16)17/h1-9H,(H,16,17)
- InChI Key: FGTYTUFKXYPTML-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1C=CC=CC=1C(=O)O
Computed Properties
- Exact Mass: 226.063
- Monoisotopic Mass: 226.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Benzoic acid, benzoyl- Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
27458-06-6 (Benzoic acid, benzoyl-) Related Products
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- 1151-14-0(2-(4-Ethylbenzoyl)benzoic acid)
- 85-52-9(2-Benzoylbenzoic acid)
- 85-55-2(2-(4-Methylbenzoyl)benzoic acid)
- 612-35-1(2-Benzylbenzoic acid)
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